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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fenchone, with a special focus on

its deuterated analogue, Fenchone-d3. While specific data for Fenchone-d3 is not readily

available in public databases, this document extrapolates essential information based on the

properties of Fenchone and established principles of isotopic labeling.

Fenchone-d3: CAS Number and Molecular Weight
A specific CAS (Chemical Abstracts Service) registry number for Fenchone-d3 was not found

in publicly available databases. The designation "d3" indicates that three hydrogen atoms in the

Fenchone molecule have been replaced by deuterium atoms. This isotopic substitution is a

common practice in research, particularly in studies involving mass spectrometry, to trace

metabolic pathways and as an internal standard.

The molecular formula for Fenchone is C₁₀H₁₆O.[1][2][3] The molecular weight of Fenchone is

approximately 152.23 g/mol .[1][4] Deuterium (²H) has an atomic mass of approximately 2.014

amu, while protium (¹H) has an atomic mass of approximately 1.008 amu. Therefore, the

theoretical molecular weight of Fenchone-d3 can be calculated as follows:

Molecular Weight of Fenchone-d3 ≈ Molecular Weight of Fenchone - (3 × Atomic Mass of

¹H) + (3 × Atomic Mass of ²H)

≈ 152.23 - (3 × 1.008) + (3 × 2.014)
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≈ 155.25 g/mol

This calculated molecular weight is crucial for mass spectrometry analysis.

Quantitative Data Summary
The following table summarizes the key quantitative data for Fenchone.

Property Value References

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.23 g/mol

CAS Number (d-Fenchone) 4695-62-9

CAS Number (l-Fenchone) 7787-20-4

CAS Number (dl-Fenchone) 1195-79-5

Density ~0.948 g/cm³

Boiling Point 193.5 °C

Melting Point 6.1 °C

Experimental Protocols: General Method for
Deuteration of Ketones
While a specific protocol for the synthesis of Fenchone-d3 is not detailed in the provided

search results, a general method for the α-deuteration of ketones using D₂O as the deuterium

source can be applied. This process typically involves an acid or base catalyst.

Organocatalyzed α-Deuteration of Ketones

This protocol is based on a general method for the deuteration of ketones using an

organocatalyst and D₂O.

Materials:
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Ketone (e.g., Fenchone)

Deuterium oxide (D₂O)

Organocatalyst (e.g., an amine-based catalyst)

Anhydrous solvent (e.g., Toluene)

Procedure:

To a solution of the ketone in an anhydrous solvent, add the organocatalyst.

Add D₂O to the mixture.

Stir the reaction mixture at room temperature or with gentle heating.

Monitor the reaction progress using an appropriate analytical technique, such as ¹H NMR or

mass spectrometry, to determine the extent of deuterium incorporation.

Upon completion, quench the reaction with a suitable reagent.

Extract the product with an organic solvent.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄).

Remove the solvent under reduced pressure to obtain the deuterated ketone.

Signaling Pathways and Logical Relationships
The following diagrams illustrate key concepts related to the use of deuterated compounds in

research and a simplified workflow for their analysis.
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Quantitative Analysis Workflow

Analyte
(e.g., Fenchone)

Sample Preparation
(Extraction, Cleanup)

Deuterated Internal Standard
(e.g., Fenchone-d3)

Sample Matrix
(e.g., Plasma, Urine)

LC-MS/MS Analysis Quantification
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Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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